Cas no 2228776-48-3 (methyl 3-(3-hydroxypropyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(3-hydroxypropyl)thiophene-2-carboxylate
• CAS No: 2228776-48-3
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 5846681
• PubChem ID: 165734633
• Update Time: 2025-06-10

methyl 3-(3-hydroxypropyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-hydroxypropyl)thiophene-2-carboxylate
• 2228776-48-3
• EN300-1755965

• Inchi： 1S/C9H12O3S/c1-12-9(11)8-7(3-2-5-10)4-6-13-8/h4,6,10H,2-3,5H2,1H3
• InChI Key： IRDULSSCSXTUEY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)CCCO

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 3-(3-hydroxypropyl)thiophene-2-carboxylate

Comprehensive Overview of Methyl 3-(3-hydroxypropyl)thiophene-2-carboxylate (CAS No. 2228776-48-3)

Methyl 3-(3-hydroxypropyl)thiophene-2-carboxylate (CAS No. 2228776-48-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This thiophene derivative is characterized by its unique molecular structure, combining a thiophene ring with a hydroxypropyl side chain and a methyl ester functional group. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules, polymers, and advanced materials.

The compound's CAS number 2228776-48-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its applications in drug discovery, particularly in designing small-molecule inhibitors or biocompatible polymers. Recent trends highlight its potential in green chemistry, where its moderate polarity and functional groups enable eco-friendly synthetic routes.

One of the most searched questions about methyl 3-(3-hydroxypropyl)thiophene-2-carboxylate revolves around its solubility and stability under various conditions. Studies indicate it exhibits good solubility in polar organic solvents like DMSO and methanol, making it suitable for laboratory-scale reactions. Additionally, its thermal stability up to 150°C allows for applications in high-temperature processes, a feature highly relevant to polymeric material development.

In the context of user-generated queries, many researchers seek information on its synthetic protocols. The compound is typically synthesized via esterification of the corresponding carboxylic acid derivative or through Pd-catalyzed cross-coupling reactions. These methods align with the growing demand for atom-efficient and catalytic processes in modern organic chemistry.

The spectroscopic properties of CAS 2228776-48-3 are another hotspot. Its NMR and IR spectra show distinct peaks for the thiophene ring (δ 7.2–7.5 ppm in ¹H NMR) and the ester carbonyl (∼1720 cm^-1 in IR), which are frequently cited in analytical workflows. Such data is crucial for quality control in industrial batches or academic studies.

Emerging applications of this compound include its role in conductive polymers, where the thiophene moiety contributes to electron delocalization. With the rise of flexible electronics and organic photovoltaics, derivatives like methyl 3-(3-hydroxypropyl)thiophene-2-carboxylate are being investigated for their charge transport properties. This aligns with global interest in sustainable energy solutions.

From a safety perspective, the compound is classified as non-hazardous under standard handling conditions, though proper PPE (e.g., gloves, goggles) is recommended. Its LD50 data and ecotoxicological profiles are often queried by regulatory bodies, reflecting broader concerns about chemical safety in industrial applications.

In summary, methyl 3-(3-hydroxypropyl)thiophene-2-carboxylate (CAS No. 2228776-48-3) represents a multifaceted compound with expanding utility across life sciences and material engineering. Its compatibility with green synthesis principles and relevance to cutting-edge technologies ensure its continued prominence in scientific literature and industrial R&D.